Cas no 1804152-37-1 (1-(3-Bromo-4-mercaptophenyl)-1-chloropropan-2-one)

• Product Name: 1-(3-Bromo-4-mercaptophenyl)-1-chloropropan-2-one
• CAS No: 1804152-37-1
• MF: C₉H₈BrClOS
• MW: 279.581219673157
• CID: 4978802
• Update Time: 2025-11-05

1-(3-Bromo-4-mercaptophenyl)-1-chloropropan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromo-4-mercaptophenyl)-1-chloropropan-2-one

• Inchi： 1S/C9H8BrClOS/c1-5(12)9(11)6-2-3-8(13)7(10)4-6/h2-4,9,13H,1H3
• InChI Key： KAWLCADWQVLUIU-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C(C(C)=O)Cl)S

Computed Properties

• Exact Mass: 277.91678 g/mol
• Monoisotopic Mass: 277.91678 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 18.1
• Molecular Weight: 279.58

Additional information on 1-(3-Bromo-4-mercaptophenyl)-1-chloropropan-2-one

Comprehensive Guide to 1-(3-Bromo-4-mercaptophenyl)-1-chloropropan-2-one (CAS No. 1804152-37-1): Properties, Applications, and Market Insights

1-(3-Bromo-4-mercaptophenyl)-1-chloropropan-2-one (CAS No. 1804152-37-1) is a specialized organic compound with significant potential in pharmaceutical and material science research. This bromo- and chloro-substituted propanone derivative features a unique mercaptophenyl group, making it a valuable intermediate for synthesizing complex molecules. Researchers and industry professionals are increasingly interested in this compound due to its versatile reactivity and potential applications in drug discovery and advanced material development.

The molecular structure of 1-(3-Bromo-4-mercaptophenyl)-1-chloropropan-2-one combines several functional groups that contribute to its chemical behavior. The bromo substituent at the 3-position and the mercapto group at the 4-position of the phenyl ring create opportunities for diverse chemical transformations. The chloropropanone moiety adds another dimension of reactivity, making this compound particularly useful in nucleophilic substitution reactions and as a building block for more complex structures.

Recent studies highlight the growing importance of sulfur-containing aromatic compounds like 1-(3-Bromo-4-mercaptophenyl)-1-chloropropan-2-one in medicinal chemistry. The pharmaceutical industry has shown particular interest in such structures for developing novel therapeutic agents, especially in areas addressing metabolic disorders and inflammatory conditions. The compound's ability to serve as a precursor for thioether-containing molecules makes it valuable for creating drug candidates with improved pharmacokinetic properties.

In material science, 1-(3-Bromo-4-mercaptophenyl)-1-chloropropan-2-one has demonstrated potential for creating advanced polymers and functional materials. The mercapto group offers excellent opportunities for surface modification and conjugation chemistry, particularly in developing self-assembled monolayers and conductive polymers. Researchers are exploring its use in creating novel materials for electronic applications and sensors, capitalizing on the compound's unique electronic properties derived from its aromatic and sulfur-containing components.

The synthesis and handling of 1-(3-Bromo-4-mercaptophenyl)-1-chloropropan-2-one require specialized knowledge in organic chemistry techniques. Proper storage conditions typically involve protection from moisture and light, often under inert atmosphere to preserve the compound's stability. Analytical characterization of this substance commonly employs techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC) to ensure purity and confirm structural identity.

Market trends indicate growing demand for specialized intermediates like 1-(3-Bromo-4-mercaptophenyl)-1-chloropropan-2-one, particularly from pharmaceutical and biotechnology companies engaged in drug discovery programs. The compound's unique combination of functional groups makes it particularly valuable for structure-activity relationship (SAR) studies and medicinal chemistry optimization. Suppliers catering to the research chemical market have noted increased inquiries about this and related bromo- and mercapto-substituted aromatic compounds.

From a regulatory perspective, 1-(3-Bromo-4-mercaptophenyl)-1-chloropropan-2-one falls into the category of research chemicals intended for laboratory use only. While not classified as hazardous under standard regulations, proper laboratory safety protocols should always be followed when handling this compound, including the use of appropriate personal protective equipment and proper ventilation systems.

Recent advancements in synthetic methodology have improved access to 1-(3-Bromo-4-mercaptophenyl)-1-chloropropan-2-one and similar compounds. Modern green chemistry approaches are being applied to its synthesis, focusing on atom economy and reduced environmental impact. These developments align with the pharmaceutical industry's growing emphasis on sustainable chemistry practices throughout the drug development pipeline.

The future outlook for 1-(3-Bromo-4-mercaptophenyl)-1-chloropropan-2-one appears promising, with potential applications extending beyond current uses. Researchers are investigating its role in developing targeted drug delivery systems and bioactive surface coatings. The compound's structural features make it an attractive candidate for creating multifunctional materials that combine therapeutic and diagnostic capabilities, a growing area of interest in theranostic applications.

For researchers considering working with 1-(3-Bromo-4-mercaptophenyl)-1-chloropropan-2-one, it's important to consult recent literature on its chemical behavior and potential applications. The compound's reactivity profile offers numerous possibilities for synthetic elaboration, but also requires careful consideration of reaction conditions to achieve desired outcomes. Many research groups have published successful methodologies for derivatizing this and related halogenated mercaptophenyl compounds, providing valuable references for new investigations.

In conclusion, 1-(3-Bromo-4-mercaptophenyl)-1-chloropropan-2-one (CAS No. 1804152-37-1) represents an important building block in modern chemical research. Its unique combination of functional groups and versatile reactivity make it valuable across multiple scientific disciplines. As research continues to uncover new applications for sulfur-containing aromatic compounds, the significance of this specialized intermediate is likely to grow, offering exciting opportunities for innovation in pharmaceutical development and advanced material science.